Cas no 1601280-95-8 (1-Propanone, 1-cyclopropyl-3-(ethylamino)-)

• Product Name: 1-Propanone, 1-cyclopropyl-3-(ethylamino)-
• CAS No: 1601280-95-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5291535
• Update Time: 2025-07-14

1-Propanone, 1-cyclopropyl-3-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-cyclopropyl-3-(ethylamino)-

• Inchi： 1S/C8H15NO/c1-2-9-6-5-8(10)7-3-4-7/h7,9H,2-6H2,1H3
• InChI Key： OLTXOPAGMUFKTB-UHFFFAOYSA-N
• SMILES： C(C1CC1)(=O)CCNCC

Additional information on 1-Propanone, 1-cyclopropyl-3-(ethylamino)-

Introduction to 1-Propanone, 1-cyclopropyl-3-(ethylamino)- (CAS No. 1601280-95-8)

1-Propanone, 1-cyclopropyl-3-(ethylamino)-, identified by its Chemical Abstracts Service (CAS) number 1601280-95-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopropyl group and an ethylamino substituent, exhibits unique structural and chemical properties that make it a valuable candidate for further investigation in drug discovery and material science applications.

The structural framework of 1-propanone, 1-cyclopropyl-3-(ethylamino)- consists of a ketone core substituted with a cyclopropyl ring at the first carbon position and an ethylamino group at the third carbon position. This arrangement imparts distinct reactivity and potential biological activity, making it a subject of considerable interest among researchers. The cyclopropyl group, known for its strained three-membered ring structure, can influence the electronic properties and steric environment of the molecule, while the ethylamino group introduces basicity and potential interactions with biological targets.

In recent years, there has been growing attention on heterocyclic compounds that incorporate both aromatic and aliphatic moieties, as such structures often exhibit enhanced pharmacological properties. The presence of the cyclopropyl ring in 1-propanone, 1-cyclopropyl-3-(ethylamino)- aligns with this trend, as it can contribute to metabolic stability and binding affinity. Furthermore, the ethylamino group provides a site for hydrogen bonding or ionic interactions with biological receptors, which is crucial for drug design.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its derivatives as intermediates in synthesizing small-molecule drugs that target various diseases. For instance, modifications to the cyclopropyl or ethylamino groups could lead to compounds with improved solubility, bioavailability, or selectivity for specific biological pathways. Preliminary studies suggest that derivatives of 1-propanone, 1-cyclopropyl-3-(ethylamino)- may exhibit activity against enzymes or receptors involved in inflammatory responses or cancer progression.

The synthesis of 1-propanone, 1-cyclopropyl-3-(ethylamino)- involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include the introduction of the cyclopropyl group via cyclization reactions followed by functionalization at the ketone position with an ethylamino moiety. Advances in catalytic methods have enabled more efficient and scalable production processes for such complex molecules. These improvements are essential for translating laboratory discoveries into viable pharmaceutical candidates.

From a computational chemistry perspective, 1-propanone, 1-cyclopropyl-3-(ethylamino)- has been studied using various modeling techniques to predict its behavior in different environments. Molecular dynamics simulations have provided insights into how this compound might interact with biological membranes or enzymes at an atomic level. These simulations are invaluable for guiding experimental design and optimizing drug-like properties such as lipophilicity and polar surface area.

The pharmacokinetic profile of 1-propanone, 1-cyclopropyl-3-(ethylamino)- and its derivatives is another area of active investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is critical for assessing their potential as drugs. In vitro studies using liver microsomes or cell-based assays have begun to elucidate the metabolic pathways involved in the degradation of this compound. Such information is vital for predicting side effects and designing molecules with improved therapeutic windows.

Recent advancements in biocatalysis have also opened new avenues for studying 1-propanone, 1-cyclopropyl-3-(ethylamino)-. Enzymes derived from microorganisms can be engineered to perform specific transformations on this scaffold, offering greener and more sustainable synthetic routes compared to traditional chemical methods. These biocatalytic approaches align with global efforts to reduce the environmental impact of pharmaceutical manufacturing.

The role of 1-propanone, 1-cyclopropyl-3-(ethylamino)- in material science is another emerging field. Its unique structural features make it a candidate for developing novel polymers or functional materials with specific properties. For example, incorporating this compound into polymer backbones could lead to materials with enhanced mechanical strength or thermal stability. Such applications would expand beyond healthcare into industries requiring advanced materials solutions.

Collaborative efforts between academia and industry are driving innovation in the study of 1-propanone, 1-cyclopropyl-3-(ethylamino)-. Companies specializing in fine chemicals are partnering with research institutions to explore new synthetic routes and applications for this compound. These collaborations aim to accelerate the translation of laboratory findings into commercial products that address unmet medical needs.

The future direction of research on 1-propanone, 1-cyclopropyl-3-(ethylamino)- looks promising as new technologies continue to emerge. Techniques such as high-throughput screening (HTS) will enable rapid testing of large libraries derived from this scaffold for biological activity. Additionally, artificial intelligence (AI) tools are being developed to predict molecular properties more accurately than traditional methods alone could achieve.

In conclusion,1-Propanone, cyclopropyl, ethylamino, CAS No.1601280-95-8 continues to captivate researchers due to its versatile structure and potential applications across multiple disciplines including pharmaceuticals, material science,and biotechnology . As our understanding grows , so too does our ability to harness its full potential . The journey from discovery to application exemplifies how interdisciplinary collaboration can drive progress toward solving complex challenges .